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Compound of Interest

Compound Name: Ethenyl(triphenyl)germane

Cat. No.: B15398638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinyltriphenylgermane ((C₆H₅)₃GeCH=CH₂) is an organogermanium compound with potential

applications in organic synthesis and materials science. As with any novel or specialty

chemical, a thorough understanding of its potential hazards and the implementation of

appropriate safety protocols are paramount for the protection of researchers and the

environment. This guide provides a comprehensive overview of the known and potential health

and safety considerations for handling vinyltriphenylgermane, drawing on data from closely

related compounds and the general toxicological profile of organogermanium compounds.

Disclaimer: No specific toxicological data for vinyltriphenylgermane has been found in the

public domain. Therefore, this guide is based on data for the closely related compound,

triphenylgermane, and general knowledge of organogermanium compounds. It is imperative to

treat vinyltriphenylgermane with a high degree of caution, assuming it to be hazardous until

proven otherwise.

Hazard Identification and Classification
Based on the available data for triphenylgermane, vinyltriphenylgermane should be considered

as a hazardous substance. The primary hazards are likely to be:

Skin Irritation: May cause redness, itching, and inflammation upon contact.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15398638?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15398638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serious Eye Irritation: May cause pain, redness, and potential damage to the eyes.

Respiratory Irritation: Inhalation of dust or fumes may irritate the respiratory tract.

The general toxicology of organogermanium compounds indicates that their toxicity can vary

widely. A key factor is the stability of the germanium-carbon bond.[1] Hydrolysis of this bond

can lead to the formation of inorganic germanium compounds, such as germanium dioxide

(GeO₂), which has been linked to renal toxicity.[2][3] While the triphenylgermyl group is

generally considered to be relatively stable, the potential for decomposition or metabolism to

toxic byproducts cannot be ruled out.

Some organogermanium compounds have been investigated as anticancer agents and have

shown biological activity, including neurotoxicity and pulmonary toxicity in some cases.[1][2]

Therefore, it is prudent to handle vinyltriphenylgermane as a compound with potential systemic

toxicity until specific data becomes available.

Quantitative Data Summary
The following tables summarize the available quantitative data for the related compound,

triphenylgermane. This data should be used as a conservative estimate for the properties of

vinyltriphenylgermane.

Table 1: Physical and Chemical Properties of Triphenylgermane

Property Value

Molecular Formula C₁₈H₁₆Ge

Molecular Weight 304.91 g/mol

Appearance White to off-white crystalline powder

Melting Point 25-27 °C

Boiling Point Not available

Solubility
Insoluble in water. Soluble in many organic

solvents.
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Table 2: Hazard Classification of Triphenylgermane

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[4]

Eye Irritation 2A
H319: Causes serious eye

irritation.[4]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[4]

Table 3: Exposure Limits for Triphenylgermane

Exposure Limit Value

OSHA PEL Not available

NIOSH REL Not available

ACGIH TLV Not available

Experimental Protocols: Safe Handling Procedures
Given the potential hazards, a stringent set of experimental protocols must be followed when

handling vinyltriphenylgermane.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent skin, eye, and respiratory exposure.

Eye and Face Protection: Chemical safety goggles and a face shield should be worn at all

times.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Double gloving is

recommended.
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Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.

Apron: A chemically resistant apron should be worn over the lab coat.

Full-body protection: For larger quantities or in the event of a spill, a disposable chemical-

resistant suit may be necessary.

Respiratory Protection: All handling of solid vinyltriphenylgermane or its solutions should be

conducted in a certified chemical fume hood. If there is a risk of generating aerosols or dust

outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates should be used.

Engineering Controls
Chemical Fume Hood: All manipulations of vinyltriphenylgermane, including weighing,

transferring, and reaction setup, must be performed in a properly functioning chemical fume

hood with a face velocity of at least 100 feet per minute.

Ventilation: The laboratory should be well-ventilated with a minimum of 6-12 air changes per

hour.

Eyewash Station and Safety Shower: An accessible and tested eyewash station and safety

shower must be available in the immediate work area.

Handling and Storage
Inert Atmosphere: While not explicitly stated for triphenylgermane, many organometallic

compounds are air and moisture sensitive. It is good practice to handle and store

vinyltriphenylgermane under an inert atmosphere (e.g., argon or nitrogen).

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.

Weighing: Weighing should be performed in a fume hood. To minimize dust generation, the

solid can be wetted with a small amount of an inert solvent if compatible with the

experimental procedure.
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Transfers: Use appropriate tools (e.g., spatulas, powder funnels) for transferring solids to

minimize dust. For solutions, use gastight syringes or cannulas for transfers under an inert

atmosphere.

First Aid Measures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing and shoes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with

water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Spill and Waste Disposal
Spills: In the event of a small spill, carefully absorb the material with an inert absorbent (e.g.,

vermiculite, sand). Place the absorbed material into a sealed container for disposal. For

larger spills, evacuate the area and contact the institution's environmental health and safety

department.

Waste Disposal: Dispose of all waste materials containing vinyltriphenylgermane in

accordance with local, state, and federal regulations for hazardous chemical waste. Do not

dispose of down the drain.

Visualizations
Signaling Pathway of Potential Toxicity
The following diagram illustrates the potential pathway for the toxicity of organogermanium

compounds.
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Caption: Potential metabolic pathway and toxicity of vinyltriphenylgermane.

Experimental Workflow for Handling
Vinyltriphenylgermane
This diagram outlines a safe workflow for handling vinyltriphenylgermane in a research setting.
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Caption: Safe handling workflow for vinyltriphenylgermane.
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Conclusion
While specific toxicological data for vinyltriphenylgermane is lacking, the information available

for the closely related compound, triphenylgermane, and the general understanding of

organogermanium compounds necessitate a cautious approach. Researchers, scientists, and

drug development professionals must adhere to stringent safety protocols, including the use of

appropriate personal protective equipment and engineering controls, to minimize the risk of

exposure. Further toxicological studies on vinyltriphenylgermane are warranted to fully

characterize its hazard profile and establish specific exposure limits. Until such data is

available, treating this compound as a significant skin, eye, and respiratory irritant with potential

for systemic toxicity is a prudent and necessary course of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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